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An LC-MS/MS Application Note for the Simultaneous Determination of Lopinavir and Ritonavir

Introduction
Lopinavir (LPV) and ritonavir (RTV) are protease inhibitors co-administered in a single

formulation (e.g., Kaletra) for the treatment of Human Immunodeficiency Virus (HIV) infection.

[1] Lopinavir is the primary active antiretroviral agent, while ritonavir acts as a pharmacokinetic

enhancer by inhibiting the cytochrome P450 3A4 (CYP3A4) enzyme, which metabolizes

lopinavir.[1][2] This inhibition increases the plasma concentration and prolongs the half-life of

lopinavir, thereby improving its efficacy.[1]

Therapeutic Drug Monitoring (TDM) is crucial for optimizing treatment outcomes, minimizing

toxicity, and managing drug-drug interactions.[1] Liquid chromatography coupled with tandem

mass spectrometry (LC-MS/MS) is a powerful analytical technique that offers high sensitivity,

specificity, and speed, making it the gold standard for quantifying lopinavir and ritonavir in

biological matrices such as human plasma.[3][4]

This application note details a robust and validated LC-MS/MS method for the simultaneous

determination of lopinavir and ritonavir in human plasma. The protocol covers sample

preparation, chromatographic separation, and mass spectrometric conditions, and includes

performance data demonstrating its suitability for clinical research and routine TDM.
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The analytical method involves the extraction of lopinavir, ritonavir, and an internal standard

(IS) from human plasma via protein precipitation or liquid-liquid extraction.[5][6] Following

extraction, the analytes are separated using reverse-phase high-performance liquid

chromatography (HPLC). A tandem mass spectrometer operating with an electrospray

ionization (ESI) source in the positive ion mode is used for detection and quantification.[6][7]

Quantification is performed using Multiple Reaction Monitoring (MRM), which enhances

selectivity by monitoring specific precursor-to-product ion transitions for each analyte and the

internal standard.[6][8]
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Caption: High-level experimental workflow.
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High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an ESI source[1]

Analytical column: Agilent ZORBAX Eclipse XDB-C18 or equivalent (e.g., Acquity BEH C18)

[4][6]

Data acquisition and processing software (e.g., MassLynx)[4]

Chemicals and Reagents
Lopinavir and Ritonavir reference standards[4]

Internal Standard (IS), e.g., Telmisartan or a deuterated analog like Lopinavir-d8[1][6]

Methanol (HPLC Grade)[4]

Acetonitrile (HPLC Grade)[4]

Formic Acid (Analytical Grade)[4]

Water (HPLC Grade)[4]

Human plasma (drug-free) for calibration and quality control standards

Experimental Protocols
Preparation of Stock and Standard Solutions

Stock Solutions (1 mg/mL): Accurately weigh ~10 mg each of lopinavir, ritonavir, and the

internal standard into separate 10 mL volumetric flasks. Dissolve in methanol and bring to

volume to achieve a final concentration of 1 mg/mL for each.[1][4] These stocks can be

stored at -20°C.[8]

Working Standard Solutions: Prepare intermediate stock solutions by diluting the primary

stocks. Further dilute these with a methanol/water (50:50, v/v) mixture to create a series of

working standard solutions for the calibration curve.[4][7]
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Internal Standard Working Solution: Dilute the IS stock solution with methanol to a final

concentration appropriate for spiking into all samples (e.g., 20 µg/mL).[1]

Sample Preparation (Protein Precipitation)
This protocol is based on a common and effective method for plasma sample cleanup.[5][7]

Pipette 200 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

Add a specified volume of the Internal Standard working solution.

Add 600 µL of a precipitating agent, such as 0.3 M zinc sulfate in a water/methanol (30:70,

v/v) solution or acetonitrile.[5][7]

Vortex the mixture for 5 minutes to ensure complete protein precipitation.[7]

Centrifuge at high speed (e.g., 13,000 rpm) for 3-5 minutes.[7]

Carefully transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.
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Sample Preparation Protocol

200 µL Plasma Sample

Add Internal Standard
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Collect Supernatant
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Caption: Protein precipitation workflow.

LC-MS/MS Conditions
The following tables summarize the instrumental conditions for chromatographic separation

and mass spectrometric detection, compiled from multiple validated methods.
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Table 1: Liquid Chromatography Conditions

Parameter Setting

Column
Acquity BEH C18 (2.1 x 50 mm, 1.7 µm) or
equivalent[4]

Mobile Phase
Acetonitrile and 0.1% Formic Acid in Water

(80:20, v/v)[4][6]

Elution Mode Isocratic[4]

Flow Rate 0.3 - 0.5 mL/min[4][9]

Injection Volume 5 - 20 µL[4][7]

Column Temp. 25°C[7]

| Run Time | ~3 - 5 minutes[4][10] |

Table 2: Mass Spectrometry Conditions

Parameter Setting

Instrument Triple Quadrupole Mass Spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)[4][6]

Capillary Voltage 3.0 - 5.4 kV[4][7]

Source Temp. 120°C[4]

Desolvation Temp. 300 - 400°C[4][7]

Detection Mode Multiple Reaction Monitoring (MRM)[6]

| Collision Gas | Nitrogen or Argon[2] |

Quantitative Data and Method Performance
The performance of the LC-MS/MS method is validated by assessing its linearity, sensitivity,

accuracy, precision, and recovery. The data presented below is a synthesis from several
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published methods.

Table 3: MRM Transitions and Energies

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Reference

Lopinavir 629.4 / 629.6 447.2 / 155.2 ~28 [6][7][8]

Ritonavir 721.3 / 721.4 296.1 / 268.2 ~25 [6][7][8]

| Telmisartan (IS) | 515.2 | 276.2 | - |[6] |

Table 4: Method Validation Summary

Parameter Lopinavir Ritonavir Reference

Linearity Range 62.5 - 10,000 ng/mL 12.5 - 2,000 ng/mL [6]

10 - 150 ng/mL 10 - 150 ng/mL [4]

Correlation (r²) > 0.998 > 0.999 [4]

LLOQ 1 - 15 pg/mL 1 - 8 pg/mL [6][10]

Intra-day Precision

(%RSD)
< 15% < 15% [6]

Inter-day Precision

(%RSD)
< 15% < 15% [6]

Accuracy (%

Recovery)
102.46 - 110.66% 104.50 - 111.12% [4]

| Absolute Recovery | > 75% | > 75% |[6] |

Conclusion
This application note describes a selective, rapid, and robust LC-MS/MS method for the

simultaneous quantification of lopinavir and ritonavir in human plasma. The simple protein
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precipitation sample preparation protocol allows for high-throughput analysis.[9] The method

demonstrates excellent linearity, sensitivity, accuracy, and precision, meeting the requirements

for bioanalytical method validation.[4][6] This validated assay is well-suited for therapeutic drug

monitoring and clinical pharmacokinetic studies, aiding in the optimization of HIV treatment

regimens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1246207#lc-ms-ms-for-simultaneous-determination-
of-lopinavir-and-ritonavir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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